Cas no 1805431-58-6 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate)

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, which enhances metabolic stability and bioavailability, along with an iodopyridine moiety that facilitates further functionalization via cross-coupling reactions. The aminomethyl group provides a reactive handle for derivatization, making it valuable for the synthesis of bioactive compounds. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and electronic properties. High purity and consistent quality ensure reliable performance in synthetic applications.
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate structure
1805431-58-6 structure
Product Name:Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate
CAS No:1805431-58-6
MF:C11H13F2IN2O2
MW:370.134402036667
CID:4893659
Update Time:2025-11-01

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate
    • Inchi: 1S/C11H13F2IN2O2/c1-2-18-9(17)4-6-3-8(14)16-10(11(12)13)7(6)5-15/h3,11H,2,4-5,15H2,1H3
    • InChI Key: XBXYSDUIYNDEPJ-UHFFFAOYSA-N
    • SMILES: IC1=CC(CC(=O)OCC)=C(CN)C(C(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 282
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.2

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029022430-250mg
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate
1805431-58-6 95%
250mg
$999.60 2022-04-01
Alichem
A029022430-500mg
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate
1805431-58-6 95%
500mg
$1,600.75 2022-04-01
Alichem
A029022430-1g
Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate
1805431-58-6 95%
1g
$3,010.80 2022-04-01

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-acetate (CAS No. 1805431-58-6): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-()-6-iodopyridine-4-acetate, identified by its CAS number 1805431-58-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular architecture incorporates several key functional groups, including an amine-methyl side chain, a difluoromethyl substituent, and an iodine atom at the 6-position of the pyridine ring, which collectively contribute to its diverse biological activities.

The aminomethyl group at the 3-position of the pyridine ring is particularly noteworthy, as it introduces a reactive site for further chemical modification. This functionality allows for the facile introduction of various pharmacophores, making it an ideal candidate for structure-activity relationship (SAR) studies. Additionally, the presence of the group enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. The moiety further enriches its potential as a building block for medicinal chemistry, offering opportunities for further derivatization and optimization.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. The compound Ethyl 3-(aminomethyl)-2-()-6-iodopyridine-4-acetate, with its unique structural features, has been extensively studied in various preclinical models. Research indicates that this compound exhibits notable inhibitory effects on several key enzymes and receptors involved in inflammation and cancer progression. Specifically, studies have demonstrated its potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes.

The incorporation of the group has been shown to significantly improve the binding affinity and selectivity of small molecule inhibitors. This modification is particularly relevant in the context of drug development, where high selectivity is often required to minimize off-target effects. Furthermore, the presence of an iodine atom at the 6-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce diverse substituents and expand the chemical space of lead compounds.

The group also plays a crucial role in modulating the pharmacokinetic properties of Ethyl 3-(aminomethyl)-2-()-6-iodopyridine-4-acetate. By forming hydrogen bonds with biological targets, this group can enhance receptor binding affinity and prolong drug residence time. Additionally, it serves as a site for post-translational modifications, which can further influence drug efficacy and safety profiles. These characteristics make this compound an attractive candidate for further development into novel therapeutics.

In clinical settings, Ethyl 3-(aminomethyl)-2-()-6-iodopyridine-4-acetate, or derivatives thereof, may find applications in treating conditions such as chronic inflammation and certain types of cancer. Preclinical studies have shown promising results in models of acute and chronic inflammatory diseases, where this compound demonstrates anti-inflammatory effects comparable to existing therapeutics but with improved selectivity and reduced side effects. Similarly, its ability to modulate key signaling pathways involved in cancer cell proliferation suggests potential utility in oncology.

The synthesis of Ethyl 3-(aminomethyl)-2-()-6-< strong >iodopyridine-4-acetate strong >is another area of interest within synthetic organic chemistry. The synthesis typically involves multi-step reactions starting from commercially available pyridine precursors. Key steps include halogenation at the desired positions on the pyridine ring, followed by functional group interconversions to introduce the amine-methyl side chain and difluoromethyl substituent. The final step often involves esterification to yield the ethyl acetoate derivative.

The use of modern synthetic techniques has significantly improved both yield and purity in the preparation of this compound. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient introduction of various substituents at specific positions on the pyridine ring. Additionally, flow chemistry techniques have been employed to enhance scalability and reproducibility during synthesis.

The pharmacological profile of Ethyl 3-(< strong >aminomethyl strong >)-2-(< strong difluoromethy l strong >)-6-< strong >iodopyridine -4-acetate strong >is further enriched by its potential interactions with biological targets beyond GPCRs. Studies suggest that it may also interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. For example, preliminary data indicate that this compound can inhibit certain kinases that play critical roles in tumor growth and survival.

The development pipeline for Ethyl 3-(< strong >aminometh yl strong >)-2-(< strong difluor omethy l strong >)-6-< strong >iodopy rid ine -4-acet ate strong >and its derivatives continues to expand as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore its therapeutic potential across multiple disease indications. As our understanding of molecular mechanisms underlying human diseases advances, compounds like Ethyl 3-(amino methyl)-2-(difluor omethy l ) -6-i odopy rid ine -4-aceta te are poised to play a pivotal role in next-generation drug discovery efforts.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd